Cas no 886909-28-0 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product name: N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 886909-28-0
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 5476781

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C11H11N3O4S/c1-7(15)12-11-14-13-10(18-11)8-3-5-9(6-4-8)19(2,16)17/h3-6H,1-2H3,(H,12,14,15)
• InChI Key： MRQNOBVYLPODPC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 886909-28-0)

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 886909-28-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a therapeutic agent, particularly in the context of anti-inflammatory and anticancer applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activity.

The compound belongs to the 1,3,4-oxadiazole class, known for its diverse pharmacological properties. Researchers have focused on optimizing its synthesis to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements have facilitated more efficient production, enabling further preclinical and clinical investigations.

In terms of biological activity, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide has demonstrated promising results in inhibiting key inflammatory pathways. Studies have shown its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has exhibited anticancer properties by targeting specific signaling pathways involved in cell proliferation and apoptosis. Recent in vitro and in vivo studies have highlighted its efficacy against various cancer cell lines, including breast, lung, and colon cancers. The mechanism appears to involve the inhibition of kinase activity and the induction of oxidative stress in cancer cells.

Despite these promising findings, challenges remain in terms of bioavailability and toxicity. Researchers are actively exploring formulation strategies, such as nanoparticle delivery systems, to enhance its pharmacokinetic profile. Furthermore, ongoing studies are investigating its potential synergistic effects with existing chemotherapeutic agents.

In conclusion, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide represents a versatile compound with significant therapeutic potential. Continued research efforts are essential to fully elucidate its mechanisms and optimize its clinical applicability. The latest studies underscore its promise as a candidate for further development in both anti-inflammatory and anticancer therapies.